N~2~-{[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide

• IUPAC Name: N-(2-amino-2-oxoethyl)-2-[1-[(4-methylphenyl)methyl]-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C16H22N4O3/c1-11-2-4-12(5-3-11)10-20-7-6-18-16(23)13(20)8-15(22)19-9-14(17)21/h2-5,13H,6-10H2,1H3,(H2,17,21)(H,18,23)(H,19,22)
• InChI Key: ZKTDHSLISKSIOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCNC(=O)C2CC(=O)NCC(=O)N
• Molecular Formula: C16H22N4O3
• Molecular Weight: 318.37 g/mol

Description

The compound appears to contain a piperazine ring, which is a common feature in many pharmaceuticals, and an acetyl group attached to a glycine (an amino acid) residue. The presence of these functional groups suggests that this compound might be involved in biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to determine the structure of complex organic compounds.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the piperazine ring might undergo substitution reactions, while the acetyl group could be involved in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. For example, the presence of polar functional groups might increase its solubility in water.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Piperazine rings often bind to receptors or enzymes in the body, influencing their activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve exploring its potential uses in medicine or industry, investigating its mechanism of action, and developing methods for its synthesis.